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Compound of Interest

Compound Name: Urea ammonium nitrate

Cat. No.: B1144233

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Urea Ammonium Nitrate (UAN)
solutions. The following procedural instructions are designed to ensure safe operational and
disposal practices in a laboratory setting.

Personal Protective Equipment (PPE)

When handling UAN, it is crucial to use appropriate personal protective equipment to prevent
exposure. The required PPE is summarized in the table below.
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Personal Protective

Body Part _ Specifications and Remarks
Equipment
Must meet CSA Standard
Chemical safety goggles or CAN/CSA-Z94.3:20 and OSHA
Eyes/Face glasses; face shield if 29 CFR 1910.133 regulations.
splashing is anticipated. Eyewash stations should be
readily accessible.[1]
PVC, rubber coated, or other
impermeable gloves are
] ) recommended.[2][3] Consult
Hands Chemical resistant gloves.
the glove manufacturer's
specifications for suitability.[1]
[4]
A PVC jacket and pants or
Body Protective, chemical-resistant similar non-reactive lab coat is

clothing.

advised to minimize skin
contact.[1][2]

Respiratory

P2 type respirator or
NIOSH/MSHA-approved air-

purifying respirator.

Required where mist is
generated or if ventilation is
insufficient to maintain
exposure below occupational
limits.[1][2] In situations with
low oxygen or unknown
concentrations, a self-
contained breathing apparatus
(SCBA) is necessary.[1][5]

Operational Protocols: Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to mitigate risks associated

with UAN.

Step-by-Step Handling Procedure
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o Area Preparation: Ensure the work area is well-ventilated.[2] Confirm that an eyewash
station and safety shower are unobstructed and functional.[6]

» Equipment Inspection: Before use, inspect all containers and handling systems. UAN is
corrosive to copper, zinc, aluminum, their alloys, and mild steel.[2] Do not use these
materials for storage or handling.[2]

e Donning PPE: Put on all required PPE as detailed in the table above before handling the
substance.

o Dispensing: When opening containers, do so slowly to release any potential pressure
buildup.[7] Avoid creating mists or aerosols.

o Post-Handling: After handling, wash hands and other exposed areas thoroughly with mild
soap and water, especially before eating, drinking, or smoking.[3][5] Promptly remove and
launder any contaminated clothing before reuse.[3]

e Cleaning: Clean any machinery or equipment used with water daily to prevent corrosion and
crystallization (salting out) of the UAN solution.[8]

Storage Plan

o Location: Store UAN in a cool, dry, and well-ventilated area.[4][7] The storage area should be
detached and outside if possible.[9][10]

o Container: Keep containers tightly closed when not in use.[3][4]

o Temperature: Protect from freezing, as crystallization can occur at low temperatures.[3][9]
Avoid long-term storage at temperatures above 100°F (38°C) to prevent degradation and the
release of harmful gases.[11]

e Incompatibilities: Store away from incompatible materials, including combustibles, organic
materials, strong acids, bases, chlorates, and strong oxidizers.[3][10] Do not store near heat,
sparks, or open flames.[3]
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Caption: Workflow for the safe handling of Urea Ammonium Nitrate.
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Emergency Response and Disposal

Immediate and appropriate action is required in the event of an emergency.

First Aid Measures

The following table outlines immediate first aid steps in case of exposure.

Exposure Route

Immediate Action

Follow-up

Eye Contact

Immediately flush eyes with

fresh water for at least 15

minutes, holding eyelids open.

[2] Remove contact lenses if

present and easy to do.[3][4]

Seek medical attention if

irritation persists.[2][3]

Skin Contact

Immediately remove
contaminated clothing.[2]
Flush the affected skin with
fresh water for at least 15

minutes.[2]

Wash the area with mild soap
and water.[12] Seek medical
attention if irritation develops

or persists.[13]

If breathing is difficult,

administer oxygen. If not

Inhalation Move the victim to fresh air.[2] breathing, give artificial
respiration. Seek immediate
medical attention.[2]

Wash out mouth with water. Seek immediate medical

Ingestion [14] Do NOT induce vomiting. attention or contact a poison

[10]

control center.[10]

Spill and Disposal Plan

 [solate the Area: Deny entry to non-essential personnel and keep unnecessary people away.

[2][3]

» Control the Source: If it can be done without risk, stop the leak.[3]
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o Contain the Spill: For large spills, construct dikes or use non-combustible absorbent
materials like sand, earth, or vermiculite to contain the material.[2][3][14] Do not use
combustible materials such as sawdust.[7]

e Prevent Environmental Contamination: Prevent runoff from entering drains, sewers, or
waterways.[2][3]

o Clean-up: Collect the spilled material and absorbent promptly using non-sparking tools and
place it into a suitable container for disposal.[2][7]

o Decontaminate: Wash the spill area down with water.[2]

» Disposal: Dispose of the waste in accordance with federal, state, and local environmental
regulations.[3] If uncontaminated, the recovered UAN can often be used as a fertilizer.[3] Do
not reuse empty containers.[6]

Exposure Event Occurs

/ Pnédiate Respc}% \

Eye Contact: Skin Contact: Inhalation: Ingestion:
Flush with water for 15+ min Remove clothing, flush skin for 15+ min Move to fresh air Rinse mouth, Do NOT induce vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency response protocol for UAN exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for Urea
Ammonium Nitrate (UAN)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144233#personal-protective-equipment-for-
handling-urea-ammonium-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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